Rac-ethyl 2-[(3R,4R)-1-oxaspiro[2.5]octan-4-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Rac-ethyl 2-[(3R,4R)-1-oxaspiro[2.5]octan-4-yl]acetate” is a chemical compound with the CAS Number: 77670-88-3 . It has a molecular weight of 198.26 . The IUPAC name for this compound is ethyl 2- ( (3S,4S)-1-oxaspiro [2.5]octan-4-yl)acetate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H18O3/c1-2-13-10(12)7-9-5-3-4-6-11(9)8-14-11/h9H,2-8H2,1H3/t9-,11+/m0/s1 . This code provides a specific representation of the molecular structure.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Ethyl Acetate Extracts in Rheumatoid Arthritis Treatment
A Phase I Study of Ethyl Acetate Extract of the Chinese Antirheumatic Herb Tripterygium Wilfordii Hook F in Rheumatoid Arthritis
- This study investigated the efficacy and safety of ethyl acetate (EA) extracts from Tripterygium wilfordii Hook F (TWHF) for treating rheumatoid arthritis (RA). The EA extract of TWHF was found to be safe up to 570 mg/day, and doses greater than 360 mg/day were associated with clinical benefit in RA patients (Tao et al., 2001).
Renin-Angiotensin-Aldosterone System (RAAS) Research
Renin-Angiotensin-Aldosterone System Inhibitor Use and Mortality in Pulmonary Hypertension
- This study explored the association between RAAS inhibitor use and mortality in patients with hemodynamically confirmed pulmonary hypertension (PH). The findings suggested that ACEI/ARB use was associated with lower mortality in veterans with PH, indicating a potential treatment strategy for diverse PH phenotypes (Lahm et al., 2020).
RAAS Polymorphisms and COVID-19
Angiotensin System Polymorphisms’ in SARS-CoV-2 Positive Patients
- This pilot study analyzed the frequencies of six polymorphisms in the ACE1, ACE2, AGT, and AGTR1 genes in symptomatic and asymptomatic COVID-19 patients. The study found specific SNPs that could potentially predict the clinical outcome of SARS-CoV-2 infected patients, suggesting a genetic predisposition to severe organ damage and prognosis in COVID-19 disease (Cafiero et al., 2021).
Management of RAAS Blockade in Chronic Kidney Disease
Management of Renin-Angiotensin System Blockade in Patients with Chronic Kidney Disease
- This retrospective study analyzed the use of ACEIs and/or ARBs in CKD patients under specialist care between 1996–2011. It found increasing use of RAAS blocking agents, particularly in patients with proteinuria and cardiovascular complications, highlighting the evolving management quality in CKD treatment (Tylicki et al., 2015).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[(3R,4R)-1-oxaspiro[2.5]octan-4-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O3/c1-2-13-10(12)7-9-5-3-4-6-11(9)8-14-11/h9H,2-8H2,1H3/t9-,11+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILCBTVIJUUZCBS-KOLCDFICSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1CCCCC12CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C[C@H]1CCCC[C@]12CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.